1-Tert-butyl-2-methoxy-5-(trifluoromethyl)-4-nitrobenzene
Cat. No. B8292202
M. Wt: 277.24 g/mol
InChI Key: CLKSHHSXADVMLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08741925B2
Procedure details
To a refluxing solution of 1-tert-butyl-2-methoxy-5-(trifluoromethyl)-4-nitrobenzene (473 mg, 1.7 mmol) and ammonium formate (473 mg, 7.3 mmol) in EtOH (10 mL) was added 10% Pd—C (200 mg). The mixture was refluxed for 1 h, cooled and filtered through Celite. The solvent was removed by evaporation to give 1-tert-butyl-2-methoxy-5-(trifluoromethyl)-4-aminobenzene (C-18) (403 mg, 95%). 1H NMR (400 MHz, CDCl3) δ 7.19 (s, 1H), 6.14 (s, 1H), 4.02 (bs, 2H), 3.74 (s, 3H), 1.24 (s, 9H).
Quantity
473 mg
Type
reactant
Reaction Step One
Yield
95%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:5]1[CH:10]=[C:9]([C:11]([F:14])([F:13])[F:12])[C:8]([N+:15]([O-])=O)=[CH:7][C:6]=1[O:18][CH3:19])([CH3:4])([CH3:3])[CH3:2].C([O-])=O.[NH4+]>CCO.[Pd]>[C:1]([C:5]1[CH:10]=[C:9]([C:11]([F:14])([F:12])[F:13])[C:8]([NH2:15])=[CH:7][C:6]=1[O:18][CH3:19])([CH3:4])([CH3:2])[CH3:3] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
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473 mg
|
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Type
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reactant
|
|
Smiles
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C(C)(C)(C)C1=C(C=C(C(=C1)C(F)(F)F)[N+](=O)[O-])OC
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|
Name
|
|
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Quantity
|
473 mg
|
|
Type
|
reactant
|
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Smiles
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C(=O)[O-].[NH4+]
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Name
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|
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Quantity
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10 mL
|
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Type
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solvent
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Smiles
|
CCO
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Name
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|
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Quantity
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200 mg
|
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Type
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catalyst
|
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
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Details
|
The mixture was refluxed for 1 h
|
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Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered through Celite
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CUSTOM
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Type
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CUSTOM
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Details
|
The solvent was removed by evaporation
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C(C)(C)(C)C1=C(C=C(C(=C1)C(F)(F)F)N)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 403 mg | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.9% |
Source
|
Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
